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Compound of Interest

Compound Name: 4-Aminocyclohexanone

Cat. No.: B1277472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the safe handling, storage, and

emergency procedures for 4-Aminocyclohexanone. The information herein is compiled from

various safety data sheets and chemical databases to ensure a comprehensive overview for

laboratory and drug development settings.

Hazard Identification and Classification
4-Aminocyclohexanone is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

associated with this compound are summarized in the table below. It is crucial for personnel

handling this chemical to be fully aware of these risks to mitigate potential exposure and

ensure a safe working environment.

Table 1: GHS Hazard Classification[1][2]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Specific Target Organ Toxicity

— Single Exposure

(Respiratory tract irritation)

3
H335: May cause respiratory

irritation

Signal Word: Danger[1]

Hazard Pictograms:

alt text

alt text

Physical and Chemical Properties
Understanding the physical and chemical properties of 4-Aminocyclohexanone is

fundamental to its safe handling and storage.

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C₆H₁₁NO[1]

Molecular Weight 113.16 g/mol [1]

Appearance White to off-white crystalline powder or solid[3]

Melting Point 205 °C (decomposes) (for hydrochloride salt)

Solubility Soluble in water[3]

Hygroscopicity Hygroscopic[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/9912306
https://www.benchchem.com/product/b1277472?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/9912306
https://pubchem.ncbi.nlm.nih.gov/compound/9912306
https://www.chembk.com/en/chem/4-Amino-cyclohexanone%20HCl
https://www.chembk.com/en/chem/4-Amino-cyclohexanone%20HCl
https://static.cymitquimica.com/products/54/pdf/sds-OR51872.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is paramount to prevent accidental

exposure and maintain the integrity of the compound.

Handling
Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[4]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, a lab coat or apron, and chemical safety goggles.[4][5] A face shield may be

necessary for operations with a higher risk of splashing.

Hygiene Practices: Avoid contact with skin, eyes, and clothing.[5] Do not eat, drink, or smoke

in areas where the chemical is handled.[4] Wash hands thoroughly after handling.[4]

Dust Control: Minimize dust generation and accumulation.[6] Avoid breathing dust.[4]

Storage
Container: Store in the original, tightly sealed container.[4]

Conditions: Keep in a cool, dry, and well-ventilated place.[4] Protect from moisture as the

substance is hygroscopic.[4] Store under an inert gas like argon for long-term stability.[7]

Incompatibilities: Store away from incompatible materials, such as strong oxidizing agents.[8]

Security: For larger quantities, store in a locked-up and designated area.[4]

Personal Protective Equipment (PPE) Selection
Workflow
The following diagram outlines the decision-making process for selecting the appropriate PPE

when working with 4-Aminocyclohexanone.
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Task Assessment:
Handling 4-Aminocyclohexanone

Risk of Inhalation?

Use in a certified
Chemical Fume Hood

Yes

Risk of Skin/Eye Contact?

Wear:
- Chemical Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Yes

Potential for Splashing?

Wear a Face Shield
in addition to goggles

Yes

Proceed with work

No

Click to download full resolution via product page

Caption: PPE selection workflow for handling 4-Aminocyclohexanone.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1277472?utm_src=pdf-body-img
https://www.benchchem.com/product/b1277472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.

First-Aid Measures
Table 3: First-Aid Measures

Exposure Route First-Aid Protocol

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[4][9]

Skin Contact

Remove contaminated clothing. Wash skin with

plenty of soap and water. If skin irritation occurs,

get medical advice/attention.[4]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[4][9]

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

POISON CENTER or doctor if you feel unwell.

[6]

Fire-Fighting Measures
Extinguishing Media: Use extinguishing media suitable for the surrounding fire, such as

water spray, dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

Specific Hazards: The substance is not considered a significant fire risk; however, containers

may burn.[4] Combustion may produce corrosive fumes and toxic gases, including carbon

oxides and nitrogen oxides.[4][6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4]
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Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment (see Section 4). Avoid breathing dust and contact with the substance.

[4]

Environmental Precautions: Prevent entry into drains, sewers, or waterways.[4]

Containment and Cleanup: For small spills, carefully sweep or vacuum up the material,

avoiding dust generation, and place it in a sealed, labeled container for disposal.[4] For large

spills, alert emergency services.[4] Wash the spill area with large amounts of water.[4]

Emergency Response Workflow for Spills
This diagram illustrates the logical steps to follow in the event of a 4-Aminocyclohexanone
spill.
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Spill of 4-Aminocyclohexanone Occurs

Assess Spill Size

Small Spill

Minor

Large Spill

Major

Evacuate immediate area Alert others and
contact emergency services

Don appropriate PPE
(gloves, goggles, respirator)

Contain the spill

Carefully sweep or vacuum
into a labeled, sealed container

Decontaminate the area
with water

Dispose of waste according
to regulations

Control access to the area

Await emergency response
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Caption: Emergency response workflow for a 4-Aminocyclohexanone spill.
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Disposal Considerations
Dispose of 4-Aminocyclohexanone and its containers in accordance with local, regional, and

national regulations.[4][5] Waste should be handled by a licensed waste disposal company.[5]

Do not allow the chemical to enter the environment.

Toxicological Information
While comprehensive toxicological data for 4-Aminocyclohexanone is not readily available,

the GHS classification indicates that it is harmful if swallowed and causes irritation to the skin,

eyes, and respiratory system.[1] The toxicological properties have not been fully investigated,

and therefore, the substance should be handled with the utmost care, assuming high toxicity.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

formal safety data sheet (SDS). It is essential to consult the specific SDS for 4-
Aminocyclohexanone provided by the supplier before use and to conduct a thorough risk

assessment for any experimental protocol involving this compound. Much of the detailed safety

information available is for the hydrochloride salt, which is expected to have very similar

properties to the free base.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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